![molecular formula C21H26O3S3 B2967083 4-(1,3-Dithian-2-yl)phenyl 2,3,4,5,6-pentamethylbenzene-1-sulfonate CAS No. 329777-74-4](/img/structure/B2967083.png)
4-(1,3-Dithian-2-yl)phenyl 2,3,4,5,6-pentamethylbenzene-1-sulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-(1,3-Dithian-2-yl)phenyl 2,3,4,5,6-pentamethylbenzene-1-sulfonate” is a chemical compound. The 1,3-dithian-2-yl group is a protective group in organic synthesis . It’s used to protect carbonyl compounds and can be easily prepared from carbonyl compounds with 1,3-propanedithiol or 1,2-ethanedithiol in the presence of a Brönsted or a Lewis acid catalyst .
Synthesis Analysis
The synthesis of 1,3-dithianes involves the reaction of carbonyl compounds with 1,3-propanedithiol or 1,2-ethanedithiol in the presence of a Brönsted or a Lewis acid catalyst . The removal of a dithiane protection group often requires harsh conditions and is usually performed in the late synthetic stage .Chemical Reactions Analysis
The chemical reactions involving 1,3-dithianes are quite diverse. They can undergo nucleophilic addition to pyrimidines, favoring the formation of C-4 substituted products . They can also react with organolithium reagents .Scientific Research Applications
Synthesis and Organic Chemistry Applications
Development of Antimicrobial Agents : Compounds derived from sulfonate precursors have been explored for their antimicrobial properties. For example, triazole derivatives synthesized from sulfonate compounds exhibit significant surface activity and antimicrobial activity, suggesting potential applications in developing new antibacterial agents (R. El-Sayed, 2006).
Olefin Synthesis : Sulfone compounds are utilized in the Julia-Kocienski olefination process, enabling the synthesis of complex organic structures, including methoxylated stilbenes and various alkenes and dienes. This demonstrates the role of sulfone derivatives in constructing valuable organic compounds with high yields and stereoselectivities (D. A. Alonso et al., 2005).
Materials Science Applications
Polymer Synthesis for Fuel Cell Applications : Sulfonated polybenzoxazines, incorporating sulfonic acid groups, have been synthesized for use as proton exchange membranes in direct methanol fuel cells. These materials exhibit high proton conductivity and low methanol permeability, highlighting their potential in energy conversion devices (B. Yao et al., 2014).
Nonlinear Optical Materials : The synthesis and characterization of chalcone derivatives incorporating sulfonate groups have been reported, with applications in creating nonlinear optical single crystals. These materials show potential for optoelectronic applications, including light modulation and telecommunication (V. Parol et al., 2020).
Properties
IUPAC Name |
[4-(1,3-dithian-2-yl)phenyl] 2,3,4,5,6-pentamethylbenzenesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26O3S3/c1-13-14(2)16(4)20(17(5)15(13)3)27(22,23)24-19-9-7-18(8-10-19)21-25-11-6-12-26-21/h7-10,21H,6,11-12H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBECRIUYKYUGNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=C1C)C)S(=O)(=O)OC2=CC=C(C=C2)C3SCCCS3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.